Cas no 87412-92-8 ( )

• Product Name: &nbsp
• CAS No: 87412-92-8
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 992524
• PubChem ID: 264583
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethylpyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 1,3-dimethyl- (9CI)
• SCHEMBL10151404
• NSC99729
• NSC-99729
• DTXSID30295109
• 87412-92-8
• 1,3-dimethyl-1h-pyrazolo[3,4-d]pyrimidine
• 1H-PYRAZOLO[3,4-D]PYRIMIDINE, 1,3-DIMETHYL-
• DB-268057
•  

• Inchi： 1S/C7H8N4/c1-5-6-3-8-4-9-7(6)11(2)10-5/h3-4H,1-2H3
• InChI Key： FTNDQFMFKIIXPZ-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=CN=CN=2)C(C)=N1

Computed Properties

• Exact Mass: 148.075
• Monoisotopic Mass: 148.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 272.9°C at 760 mmHg
• Flash Point: 118.8°C
• Refractive Index: 1.688